5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H12ClN3OS/c1-7-5-8(3-4-9(7)12)16-6-10-13-14-11(17)15(10)2/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key: XOSWEMQNUIVMSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NNC(=S)N2C)Cl
• Molecular Formula: C11H12ClN3OS
• DSSTOX Substance ID: DTXSID401129390
• Molecular Weight: 269.75 g/mol
• CAS RN: 447412-27-3

Description

5-[(4-Chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol (CMTMT) is an organic compound with a wide range of applications in the scientific and medical fields. CMTMT is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a drug in pharmaceuticals. It is also used in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis and Characterization

• A study by Raval et al. (2010) described a rapid microwave-assisted synthesis of novel derivatives of the compound, showcasing the efficiency of microwave techniques in synthesizing these complex molecules (Raval et al., 2010).

• D'Souza et al. (2020) synthesized and characterized biologically important quinoline incorporated triazole derivatives, demonstrating the compound's versatility in forming biologically active heterocyclic compounds (D'Souza et al., 2020).

Antimicrobial Activities

• Karabasanagouda et al. (2007) reported the synthesis of novel 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines carrying thioalkyl and sulphonyl phenoxy moieties, showing potential antimicrobial activities (Karabasanagouda et al., 2007).

Corrosion Inhibition

• Yadav et al. (2013) investigated benzimidazole derivatives including a similar compound for their role as inhibitors for mild steel corrosion, highlighting their potential in industrial applications (Yadav et al., 2013).

Anticancer and Anti-tumor Activities

• Hovsepyan et al. (2018) focused on new DNA methylation inhibitors based on 1,2,4-triazole thioether derivatives, exploring their anti-tumor activity and effects on tumor DNA methylation levels (Hovsepyan et al., 2018).

Molecular Docking and Analyses

• Karayel (2021) conducted molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors, offering insights into their mechanism behind anti-cancer properties (Karayel, 2021).